tert-butyl 4-(5-hydroxypentyl)piperazine-1-carboxylate
Overview
Description
Tert-butyl 4-(5-hydroxypentyl)piperazine-1-carboxylate (TBHPP) is a synthetic compound that has been extensively studied in recent years due to its potential in various scientific research applications. TBHPP is a derivative of the piperazine family and is a relatively new compound that has been used in various studies to investigate the biochemical and physiological effects of the compound.
Scientific Research Applications
Tert-butyl 4-(5-hydroxypentyl)piperazine-1-carboxylate has been studied in various scientific research applications, such as drug delivery and nanomedicine, due to its potential to interact with a variety of cell membranes. tert-butyl 4-(5-hydroxypentyl)piperazine-1-carboxylate has been used to study the effects of drug delivery on cells, as well as to investigate the interaction between drugs and cell membranes. tert-butyl 4-(5-hydroxypentyl)piperazine-1-carboxylate has also been used in studies investigating the effects of nanomedicine on cells, as well as to study the effects of nanomedicines on drug delivery.
Mechanism of Action
Tert-butyl 4-(5-hydroxypentyl)piperazine-1-carboxylate has been studied in various scientific research applications, such as drug delivery and nanomedicine, due to its potential to interact with a variety of cell membranes. tert-butyl 4-(5-hydroxypentyl)piperazine-1-carboxylate is believed to interact with cell membranes by forming hydrogen bonds with the polar head groups of the cell membrane. This interaction causes the cell membrane to become more permeable, which allows for the passage of drugs and nanomedicines into the cell.
Biochemical and Physiological Effects
tert-butyl 4-(5-hydroxypentyl)piperazine-1-carboxylate has been studied in various scientific research applications, such as drug delivery and nanomedicine, due to its potential to interact with a variety of cell membranes. tert-butyl 4-(5-hydroxypentyl)piperazine-1-carboxylate has been found to have a variety of biochemical and physiological effects, such as increasing the permeability of cell membranes, which allows for the passage of drugs and nanomedicines into the cell. tert-butyl 4-(5-hydroxypentyl)piperazine-1-carboxylate has also been found to have an effect on the expression of certain genes, as well as to have an effect on the activity of certain enzymes.
Advantages and Limitations for Lab Experiments
Tert-butyl 4-(5-hydroxypentyl)piperazine-1-carboxylate has been studied in various scientific research applications, such as drug delivery and nanomedicine, due to its potential to interact with a variety of cell membranes. tert-butyl 4-(5-hydroxypentyl)piperazine-1-carboxylate has been found to have a number of advantages for lab experiments, such as its low toxicity, its ease of synthesis, and its ability to interact with a variety of cell membranes. However, tert-butyl 4-(5-hydroxypentyl)piperazine-1-carboxylate also has some limitations for lab experiments, such as its low solubility in water and its low stability in certain conditions.
Future Directions
Tert-butyl 4-(5-hydroxypentyl)piperazine-1-carboxylate has been studied in various scientific research applications, such as drug delivery and nanomedicine, due to its potential to interact with a variety of cell membranes. There are a number of potential future directions for tert-butyl 4-(5-hydroxypentyl)piperazine-1-carboxylate research, such as studying the effects of tert-butyl 4-(5-hydroxypentyl)piperazine-1-carboxylate on different types of cells, investigating the effect of tert-butyl 4-(5-hydroxypentyl)piperazine-1-carboxylate on gene expression, and exploring the use of tert-butyl 4-(5-hydroxypentyl)piperazine-1-carboxylate in drug delivery and nanomedicine. Additionally, further research into the synthesis of tert-butyl 4-(5-hydroxypentyl)piperazine-1-carboxylate and its mechanism of action could lead to the development of new and improved methods for drug delivery and nanomedicine.
Synthesis Methods
Tert-butyl 4-(5-hydroxypentyl)piperazine-1-carboxylate can be synthesized from the reaction of tert-butyl piperazine-1-carboxylate and 5-hydroxypentanal. The reaction is carried out in the presence of a base, such as sodium carbonate, and a catalyst, such as p-toluenesulfonic acid. The reaction is carried out at a temperature of 40-50°C for several hours. The reaction results in the formation of tert-butyl 4-(5-hydroxypentyl)piperazine-1-carboxylate and the by-products of the reaction, which are 5-hydroxypentanoic acid and tert-butyl alcohol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-(5-hydroxypentyl)piperazine-1-carboxylate involves the reaction of tert-butyl 4-(chloromethyl)piperazine-1-carboxylate with 5-hydroxypentylamine.", "Starting Materials": [ "tert-butyl 4-(chloromethyl)piperazine-1-carboxylate", "5-hydroxypentylamine" ], "Reaction": [ "Step 1: Dissolve tert-butyl 4-(chloromethyl)piperazine-1-carboxylate in anhydrous tetrahydrofuran (THF) and cool the solution to 0°C.", "Step 2: Slowly add 5-hydroxypentylamine to the reaction mixture and stir for 2 hours at 0°C.", "Step 3: Allow the reaction mixture to warm to room temperature and stir for an additional 12 hours.", "Step 4: Quench the reaction by adding water and extract the product with ethyl acetate.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Step 6: Purify the crude product by column chromatography using a mixture of hexane and ethyl acetate as the eluent to obtain tert-butyl 4-(5-hydroxypentyl)piperazine-1-carboxylate as a white solid." ] } | |
CAS RN |
1267246-44-5 |
Product Name |
tert-butyl 4-(5-hydroxypentyl)piperazine-1-carboxylate |
Molecular Formula |
C14H28N2O3 |
Molecular Weight |
272.4 |
Purity |
95 |
Origin of Product |
United States |
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